Cas no 139934-81-9 (1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)-)

• Product Name: 1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)-
• CAS No: 139934-81-9
• MF: C₁₃H₁₄Cl₂O₂S
• MW: 305.220060825348
• CID: 1291099
• PubChem ID: 71343114
• Update Time: 2025-04-20

1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)-
• 5-tert-butyl-2-methylsulfanylbenzene-1,3-dicarbonyl chloride
• 139934-81-9
• 5-tert-Butyl-2-(methylsulfanyl)benzene-1,3-dicarbonyl dichloride
• DTXSID40769765

• Inchi： 1S/C13H14Cl2O2S/c1-13(2,3)7-5-8(11(14)16)10(18-4)9(6-7)12(15)17/h5-6H,1-4H3
• InChI Key： MKUNVGSTJSRDAG-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(=O)Cl)C=C(C=1)C(C)(C)C)SC)=O

Computed Properties

• Exact Mass: 304.00932
• Monoisotopic Mass: 304.0091562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14